Cas no 878437-17-3 (4-3-(2-Furyl)-1,2,4-oxadiazol-5-ylbutanoic Acid)

• Product Name: 4-3-(2-Furyl)-1,2,4-oxadiazol-5-ylbutanoic Acid
• CAS No: 878437-17-3
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• MDL: MFCD07186542
• CID: 1005261
• PubChem ID: 3164330
• Update Time: 2025-04-20

4-3-(2-Furyl)-1,2,4-oxadiazol-5-ylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)butanoic acid
• 4-(3-FURAN-2-YL-[1,2,4]OXADIAZOL-5-YL)-BUTYRIC ACID
• AKOS BB-7144
• CHEMBRDG-BB 9034991
• TIMTEC-BB SBB011486
• 4-[3-(2-FURYL)-1,2,4-OXADIAZOL-5-YL]BUTANOIC ACID
• OTAVA-BB 1149472
• 4-[3-(2-furyl)-1,2,4-oxadiazol-5-yl]butanoic acid(SALTDATA: FREE)
• 4-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]butanoic acid
• DTXSID50390382
• MFCD07186542
• CS-0312813
• 4-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)butanoicacid
• AKOS000302533
• SB61129
• 878437-17-3
• VS-03015
• STK726447
• BBL011700
• 4-3-(2-Furyl)-1,2,4-oxadiazol-5-ylbutanoic Acid

• MDL： MFCD07186542
• Inchi： 1S/C10H10N2O4/c13-9(14)5-1-4-8-11-10(12-16-8)7-3-2-6-15-7/h2-3,6H,1,4-5H2,(H,13,14)
• InChI Key： OYBFESAUWPXSBZ-UHFFFAOYSA-N
• SMILES： O1C(CCCC(=O)O)=NC(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 222.06400
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 89.36000
• LogP: 1.73690

4-3-(2-Furyl)-1,2,4-oxadiazol-5-ylbutanoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles